1-(2-methylphenyl)-5-phenyl-1,3-dihydro-2H-imidazole-2-thione

• IUPAC Name: 3-(2-methylphenyl)-4-phenyl-1H-imidazole-2-thione
• InChI: InChI=1S/C16H14N2S/c1-12-7-5-6-10-14(12)18-15(11-17-16(18)19)13-8-3-2-4-9-13/h2-11H,1H3,(H,17,19)
• InChI Key: GDNCLJVXCKACEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CNC2=S)C3=CC=CC=C3
• Molecular Formula: C16H14N2S
• Molecular Weight: 266.4 g/mol
• CAS No.: 1097084-65-5

Description

1-(2-methylphenyl)-5-phenyl-1,3-dihydro-2H-imidazole-2-thione is a useful research compound. Its molecular formula is C16H14N2S and its molecular weight is 266.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Imidazole derivatives, including 1-(2-methylphenyl)-5-phenyl-1,3-dihydro-2H-imidazole-2-thione, are crucial in the synthesis of various organic compounds. They serve as building blocks in creating complex molecules due to their reactive nature and ability to participate in diverse chemical reactions. A review by Abdurakhmanova et al. (2018) systematizes literature data on the synthesis of 4-phosphorylated derivatives of 1,3-azoles, emphasizing the versatility of imidazole derivatives in synthesizing compounds with significant biological and chemical properties (Abdurakhmanova et al., 2018).

Pharmaceutical Applications

Imidazole scaffolds are prominent in medicinal chemistry due to their presence in a wide range of therapeutic agents. The pharmacological profile of these compounds spans across antimicrobial, antitumor, and antidiabetic activities. Singh et al. (2022) reviewed the therapeutic potential of 2,4‐thiazolidinediones-based ligands, highlighting the versatility of these scaffolds in drug discovery. These findings underscore the importance of structural modifications at the imidazole nucleus for enhancing pharmacological activities (Singh et al., 2022).

Material Science and Catalysis

Imidazole and thiazole derivatives are also significant in material science, particularly in the design of new materials with unique properties. For example, Salimgareeva and Kolesov (2005) investigated plastic scintillators based on polymethyl methacrylate, demonstrating the role of imidazole derivatives in modifying the properties of materials for specific applications (Salimgareeva & Kolesov, 2005).

Antitumor Activity

The antitumor activities of imidazole derivatives are a subject of ongoing research, with various studies investigating their potential in cancer therapy. Iradyan et al. (2009) reviewed the antitumor activity of imidazole derivatives, including bis(2-chloroethyl)amino derivatives and benzimidazole, highlighting the promise of these compounds in developing new anticancer drugs (Iradyan et al., 2009).

Biochemical Analysis

Biochemical Properties

1-(2-methylphenyl)-5-phenyl-1,3-dihydro-2H-imidazole-2-thione plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances. The nature of these interactions often involves the inhibition or activation of these enzymes, thereby affecting the metabolic pathways they regulate .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the Wnt and Notch signaling pathways, which are critical for cell proliferation and differentiation . Additionally, it can alter gene expression patterns, leading to changes in cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression. For instance, it binds to the active site of certain enzymes, inhibiting their activity and thereby altering the metabolic pathways they control . This compound can also modulate transcription factors, leading to changes in gene expression and subsequent cellular effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions but can degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound in in vitro and in vivo studies has shown sustained effects on cellular function, although the exact nature of these effects can vary depending on the experimental conditions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal effects, while higher doses can lead to significant changes in cellular function and metabolism. Threshold effects have been observed, where a certain dosage is required to elicit a noticeable response . Additionally, high doses can lead to toxic or adverse effects, highlighting the importance of dosage optimization in experimental settings .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate these pathways, affecting metabolic flux and metabolite levels. For instance, it can influence the mevalonate pathway, which is crucial for the biosynthesis of isoprenoid precursors . These interactions can lead to changes in the levels of various metabolites, thereby affecting cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation within different cellular compartments . For example, it can be transported across cell membranes by specific transporters, leading to its accumulation in certain tissues .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can affect its activity, as it may interact with different biomolecules depending on its subcellular distribution .